3-(1H-1,3-benzodiazol-2-yl)-6-fluoro-2H-chromen-2-one

• IUPAC Name: 3-(1H-benzimidazol-2-yl)-6-fluorochromen-2-one
• InChI: InChI=1S/C16H9FN2O2/c17-10-5-6-14-9(7-10)8-11(16(20)21-14)15-18-12-3-1-2-4-13(12)19-15/h1-8H,(H,18,19)
• InChI Key: AAARFFFFPHTPFM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)C3=CC4=C(C=CC(=C4)F)OC3=O
• Molecular Formula: C16H9FN2O2
• Molecular Weight: 280.25 g/mol
• CAS No.: 2549066-36-4

Description

The compound appears to contain a benzodiazole and a chromenone moiety. Benzodiazole is a type of organic compound consisting of a benzene ring fused to an imidazole ring. Chromenone, on the other hand, is a chemical compound consisting of a benzene ring fused to a heterocyclic pyran ring with a ketone functional group.

Molecular Structure Analysis

The molecular structure of this compound would likely show the fused ring structure characteristic of both benzodiazole and chromenone compounds.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of a fluorine atom could influence its electronegativity and polarity.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, some benzodiazole derivatives have shown potential as anticancer, antimicrobial, and anti-inflammatory agents.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. Given the known activities of some benzodiazole and chromenone derivatives, it could be of interest in medicinal chemistry.